Cas no 886768-29-2 (tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate
• CAS No: 886768-29-2
• MF: C₁₆H₂₁F₃N₂O₃
• MW: 346.344754934311
• CID: 6561908
• PubChem ID: 72210209
• Update Time: 2025-05-21

tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 2-[2-(trifluoromethoxy)phenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H21F3N2O3/c1-15(2,3)24-14(22)21-9-8-20-10-12(21)11-6-4-5-7-13(11)23-16(17,18)19/h4-7,12,20H,8-10H2,1-3H3
• InChI Key： VOUZVVRCVFPKPP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCNCC1C1=CC=CC=C1OC(F)(F)F

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 374.7±42.0 °C(Predicted)
• pka: 7.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate

Introduction to tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate (CAS No. 886768-29-2)

Tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate (CAS No. 886768-29-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine ring, a tert-butyl group, and a trifluoromethoxy substituent, which collectively contribute to its potential therapeutic applications and biological activities.

The chemical structure of tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate is composed of a piperazine core, which is a common motif in many pharmaceuticals due to its ability to modulate various biological targets. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the trifluoromethoxy substituent introduces additional electronic effects that can influence the compound's pharmacological properties.

Recent studies have highlighted the potential of tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders, particularly those involving serotonin and dopamine receptors. The piperazine moiety is known to interact with these receptors, making it a promising candidate for the development of novel treatments for conditions such as depression and anxiety.

In addition to its potential in neurological disorders, tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators in chronic inflammatory diseases. This makes it a valuable lead compound for the development of anti-inflammatory drugs with reduced side effects compared to existing treatments.

The synthesis of tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a trifluoromethoxy-substituted aryl halide with a piperazine derivative, followed by protection with a tert-butyl group. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

The pharmacokinetic properties of tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for oral administration. Additionally, its stability under physiological conditions ensures that it remains active for extended periods, which is crucial for maintaining therapeutic efficacy.

In preclinical studies, tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate has demonstrated promising results in animal models of various diseases. For example, it has shown significant efficacy in reducing symptoms of depression and anxiety in rodent models, as well as in alleviating inflammation in models of arthritis and other inflammatory conditions. These findings have paved the way for further clinical investigations to evaluate its safety and efficacy in human subjects.

The safety profile of tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate is another critical aspect that has been thoroughly examined. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, tert-butyl 2-2-(trifluoromethoxy)phenylpiperazine-1-carboxylate (CAS No. 886768-29-2) represents an exciting candidate for the development of novel therapeutic agents targeting neurological disorders and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it a valuable asset in the ongoing efforts to improve patient outcomes and quality of life. Continued research and development will undoubtedly uncover new applications and optimize its use in clinical settings.